Cas no 1342397-18-5 (ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate)

• Product Name: ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate
• CAS No: 1342397-18-5
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5857546
• PubChem ID: 63039175
• Update Time: 2025-06-10

ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate
• 1342397-18-5
• AKOS012338562
• EN300-1140126

• Inchi： 1S/C11H19N3O2/c1-4-16-11(15)10(12-3)5-7-14-8-6-13-9(14)2/h6,8,10,12H,4-5,7H2,1-3H3
• InChI Key： IKGPHMUWEGKLMH-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CCN1C=CN=C1C)NC)=O

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate

Ethyl 4-(2-Methyl-1H-Imidazol-1-Yl)-2-(Methylamino)Butanoate: A Comprehensive Overview

Ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate, identified by the CAS number 1342397-18-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with an amino group and an ester functional group. The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, and it is known for its stability and ability to form hydrogen bonds, making it a valuable component in various chemical and biological applications.

The methylamino group in the molecule contributes to its potential as a bioactive compound. Amino groups are commonly found in peptides and proteins, and their presence in this compound suggests potential interactions with biological systems. The ester group, on the other hand, plays a role in solubility and stability, which are critical factors in drug design and delivery systems.

Recent studies have highlighted the importance of imidazole-containing compounds in medicinal chemistry. For instance, imidazole derivatives have been explored as potential inhibitors of various enzymes, including kinases and proteases. Ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate has shown promise in preliminary assays targeting these enzymes, suggesting its potential as a lead compound for drug development.

In addition to its enzymatic inhibitory properties, this compound has also been investigated for its ability to modulate cellular signaling pathways. The methylamino group has been shown to interact with specific receptors, potentially influencing cellular responses such as apoptosis or proliferation. These findings underscore the versatility of this compound in addressing diverse biological targets.

The synthesis of ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate involves a multi-step process that typically includes the formation of the imidazole ring followed by functionalization with the amino and ester groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

From an environmental perspective, the degradation pathways of this compound are also of interest. Studies have shown that ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate undergoes hydrolysis under certain conditions, leading to the formation of biodegradable byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, ethyl 4-(2-methyl-1H-imidazol-1-yl)-2-(methylamino)butanoate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with recent advances in its synthesis and biological evaluation, positions it as a promising candidate for further research and development.